Gallium-71

• IUPAC Name: gallium-71
• InChI: InChI=1S/Ga/i1+1
• InChI Key: GYHNNYVSQQEPJS-OUBTZVSYSA-N
• Canonical SMILES: [Ga]
• Isomeric SMILES: [71Ga]
• Molecular Formula: Ga
• Molecular Weight: 70.924703 g/mol
• CAS No.: 14391-03-8

Description

Gallium-71 (71Ga) is a stable, naturally occurring isotope of gallium, with a natural abundance of 39.9% . It is an essential material in several advanced research and industrial fields. In nuclear medicine, this compound is a crucial starting material for the production of the positron-emitting radionuclide Germanium-68 . The 68Ge/68Ga generator system is vital for producing Gallium-68, a radioisotope used in Positron Emission Tomography (PET) for imaging neuroendocrine tumors and prostate cancer . In fundamental physics, this compound is employed in the study of solar neutrinos, helping scientists understand processes within the sun and the fundamental properties of these particles . Additionally, it is used in antimuon studies and for neutron doping of arsenic-gallium (As-Ga) semiconductor compounds, which is critical for developing advanced electronic materials . This high-purity material is presented for research applications and is strictly labeled "For Research Use Only." It is not intended for diagnostic, therapeutic, or any other human use.

Preparation Methods

Neutrino Detection

The gallium anomaly—a deficit in ⁷¹Ge production from neutrino interactions—requires ultra-pure ⁷¹Ga targets. Recent half-life confirmations (⁷¹Ge: 11.43 days) validate detection methodologies.

Radiopharmaceuticals

⁶⁸Ge/⁶⁸Ga generators use ⁷¹Ga-enriched targets to maximize yield. A 95% ⁷¹Ga target produces 1.85 GBq (50 mCi) of ⁶⁸Ge per 24-hour irradiation cycle .

Chemical Reactions Analysis

Types of Reactions: Gallium-71 undergoes various chemical reactions, including:

Oxidation: Gallium reacts with oxygen to form gallium oxide (Ga₂O₃).

Reduction: Gallium oxide can be reduced back to gallium metal using reducing agents like hydrogen at high temperatures.

Substitution: Gallium can undergo substitution reactions with halogens to form gallium halides, such as gallium chloride (GaCl₃).

Common Reagents and Conditions:

Oxidation: Requires oxygen and elevated temperatures.

Reduction: Involves hydrogen gas and high temperatures.

Substitution: Utilizes halogens like chlorine or bromine under controlled conditions.

Major Products:

Gallium Oxide (Ga₂O₃): Formed during oxidation.

Gallium Halides (e.g., GaCl₃): Produced during substitution reactions.

Scientific Research Applications

Nuclear Physics Applications

Neutrino Detection:
Gallium-71 plays a crucial role in neutrino detection experiments. Detectors utilizing large quantities of this compound can observe interactions with neutrinos, leading to the production of germanium-71, a radioactive isotope with a half-life of approximately 11.468 days. This interaction is fundamental in experiments aimed at understanding neutrino properties, as evidenced by the ongoing investigation into the "gallium anomaly," where observed rates of germanium-71 production fall short of expectations based on theoretical models .

Recent Findings:
A study published in Physical Review C confirmed the half-life of germanium-71, ruling out miscalculations as an explanation for the gallium anomaly. This research enhances the understanding of neutrino behavior and may indicate new physics beyond the Standard Model .

Medical Applications

Diagnostic Imaging:
this compound is utilized in medical imaging, particularly in oncology. Radioactive gallium isotopes, including gallium-67 (closely related to this compound), are employed in scanning techniques to localize tumors due to their ability to accumulate in malignant tissues. This property makes gallium compounds valuable for diagnosing cancers and monitoring treatment responses .

Therapeutic Uses:
Gallium nitrate, derived from gallium compounds, has shown promise as an antineoplastic agent. Clinical trials have demonstrated its efficacy in suppressing tumor growth with relatively low toxicity compared to other treatments . The mechanisms by which gallium compounds exert their therapeutic effects are still under investigation, but they include interference with iron metabolism and potential antimicrobial properties against certain pathogens .

Materials Science Applications

Semiconductor Industry:
this compound is significant in the production of gallium arsenide, a compound widely used in semiconductor technology. Gallium arsenide is favored for its superior electron mobility and direct bandgap properties, making it ideal for high-frequency and optoelectronic applications . Research into gallium isotopes is ongoing to optimize materials for electronic devices.

Chemical Reactions:
Recent studies have explored the separation of radioisotopes from gallium targets using innovative methods such as caffeine extraction. This technique enhances the efficiency of isolating desired isotopes for various applications while maintaining environmental safety .

Research Case Studies

Study Title	Application Focus	Key Findings
"Half-life of Ge71 and the Gallium Anomaly"	Neutrino Physics	Confirmed half-life of germanium-71; ruled out mismeasurement as an explanation for the anomaly .
"Medical Applications and Toxicities of Gallium Compounds"	Oncology	Demonstrated efficacy of gallium nitrate in tumor suppression; highlighted need for understanding toxicities .
"Separation of 71As from alpha-particle induced reaction"	Radioisotope Extraction	Developed a method using caffeine for efficient separation of radioisotopes from bulk gallium .

Mechanism of Action

The mechanism of action of gallium-71 involves its ability to mimic other metal ions, such as iron, in biological systems. This mimicry allows this compound to interfere with biological processes that rely on metal ions, such as enzyme activity and cellular metabolism . This compound can bind to proteins and enzymes, disrupting their normal function and leading to various biological effects .

Comparison with Similar Compounds

Gallium-69 vs. Gallium-71

Property	Gallium-69 (⁶⁹Ga)	This compound (⁷¹Ga)
Natural Abundance	60.11%	39.89%
Binding Energy/Nucleon	5.265 MeV	5.376 MeV
Nuclear Spin	3/2⁻	3/2⁻
Neutrino Interaction	Not applicable	Converts to ⁷¹Ge
Medical Use	None (stable)	None (stable)

Key Differences :

• Nuclear Stability: Both isotopes are stable, but ⁷¹Ga has a marginally higher binding energy per nucleon, enhancing its utility in neutrino detection .
• Applications: ⁷¹Ga is critical in neutrino experiments, while ⁶⁹Ga is primarily used in NMR spectroscopy .

Radioactive Gallium Isotopes: ⁶⁷Ga and ⁶⁸Ga

Property	Gallium-67 (⁶⁷Ga)	Gallium-68 (⁶⁸Ga)	This compound (⁷¹Ga)
Half-Life	3.26 days	67.7 minutes	Stable
Medical Use	Tumor/inflammation imaging	PET imaging (e.g., PSMA)	None (stable)
Decay Mode	Electron capture	Positron emission	N/A
Production	Cyclotron	⁶⁸Ge/⁶⁸Ga generator	Natural abundance

Key Differences :

• ⁶⁷Ga and ⁶⁸Ga are radiopharmaceuticals for diagnostics, while ⁷¹Ga's stability limits direct medical use .
• ⁷¹Ga’s role in neutrino detection is unique among gallium isotopes .

Comparison in Medical Chelation Chemistry

Gallium isotopes require chelators for stable tracer formation in biomedical applications. Studies comparing ⁶⁹Ga/⁷¹Ga-labeled compounds reveal:

Chelator	Stability (24 h)	Key Finding
DOTAGA	32% intact	Rapid degradation to Ga-EDTA complexes
NODAGA	>95% intact	Superior stability due to macrocyclic structure

Implications: NODAGA-chelated gallium complexes (including ⁷¹Ga) exhibit higher stability than DOTAGA, critical for minimizing off-target metal release in vivo .

Role in Neutrino Detection vs. Compounding Materials

This compound is pivotal in solar neutrino detectors (e.g., SAGE, GALLEX), where it interacts with neutrinos to produce ⁷¹Ge. Key comparisons:

Detector Material	Threshold Energy	Sensitivity
This compound	0.233 MeV	Detects ⁷Be and ⁸B solar neutrinos
Chlorine-37 (Homestake)	0.814 MeV	Insensitive to low-energy neutrinos

Advantages of ⁷¹Ga :

• Enables detection of low-energy neutrinos (⁷Be branch), complementing high-energy detectors like Super-Kamiokande .
• Dual-pulse detection (electron + gamma) reduces background noise by 10 orders of magnitude .

Nuclear and Physical Properties vs. Neighboring Isotopes

Comparative nuclear data for A = 71 isobars:

Isotope	Neutrons	Binding Energy (MeV)	Key Application
⁷¹Ga	40	618.95	Neutrino detection
⁷¹Ge	39	610.5	Radiochemical decay product
⁷¹Zn	41	611.1	None (unstable)

Notable Contrasts:

• ⁷¹Ga’s higher binding energy and stability make it more suitable for long-term experimental use than ⁷¹Zn or ⁷¹Ge .

Biological Activity

Gallium-71 is a stable isotope of gallium, which has garnered attention for its biological activity, particularly in the context of antimicrobial properties and interactions with biological systems. This article synthesizes various research findings regarding the biological effects of this compound, focusing on its mechanisms of action, case studies, and the implications for medical applications.

Overview of this compound

Gallium is a transition metal that shares chemical similarities with iron, allowing it to interfere with iron-dependent biological processes. This compound, specifically, has been studied for its potential therapeutic applications, particularly in treating infections caused by multidrug-resistant (MDR) pathogens.

Disruption of Iron Metabolism

This compound's primary mechanism involves the disruption of iron metabolism in bacteria. It can substitute for iron in various biological processes but cannot be reduced to a lower oxidation state like iron. This inability leads to the inhibition of enzymes that require iron as a cofactor, notably ribonucleotide reductase (RNR), which is crucial for DNA synthesis in bacteria .

The following table summarizes the key mechanisms by which this compound exerts its antibacterial effects:

Mechanism	Description
Iron Substitution	Gallium replaces iron in enzymes, disrupting their function.
Oxidative Stress Induction	Alters redox balance, leading to increased reactive oxygen species (ROS).
Biofilm Disruption	Inhibits biofilm formation by affecting iron-dependent processes essential for biofilm integrity.

Antimicrobial Activity

Research has demonstrated that this compound exhibits broad-spectrum antimicrobial activity against various pathogens. A study highlighted its effectiveness against Pseudomonas aeruginosa, showing that it inhibits growth and biofilm formation both in vitro and in vivo .

Case Study: Efficacy Against MDR Pathogens

A notable case study involved testing gallium nitrate (a gallium compound) against common bacteria involved in burn wound infections. The Minimum Inhibitory Concentration (MIC) values were found to be as follows:

Bacteria	MIC (μg/mL)
Escherichia coli	256
Enterococcus faecalis	256
Pseudomonas aeruginosa	512
Klebsiella pneumoniae	512
Staphylococcus aureus	512

Transmission electron microscopy revealed that gallium ions disrupt bacterial cell membranes, contributing to their antimicrobial action .

Research Findings

Recent studies have expanded on the understanding of gallium's biological activity:

• Inhibition of Ribonucleotide Reductase : Gallium's interference with RNR was linked to reduced bacterial proliferation and increased susceptibility to oxidative stress .
• Biofilm Formation : Research indicated that gallium compounds could significantly reduce biofilm formation in several bacterial species by targeting iron acquisition systems critical for biofilm integrity .
• FDA Approval and Clinical Use : Given its safety profile and existing FDA approval for other uses (e.g., treatment of hypercalcemia), gallium-based therapies are being explored further for clinical applications against resistant infections .

Q & A

Q. What experimental methods are used to determine the isotopic stability and nuclear properties of Gallium-71?

this compound's stability (odd proton, even neutron configuration) is analyzed via nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. NMR leverages its spin (3/2−) and magnetic moment (+2.56033 μN) to study nuclear quadrupole interactions, while isotopic mass (70.924703 u) and binding energy (8.717 MeV/nucleon) are measured via high-precision mass spectrometers . Stability is attributed to the nuclear shell model, where even neutron numbers (N=40) enhance stability despite the odd proton count .

Q. How is the natural abundance of this compound quantified, and what analytical techniques validate its isotopic ratio?

Natural abundance (39.892%) is determined using isotope-ratio mass spectrometry (IRMS) calibrated against certified reference materials. Techniques like inductively coupled plasma mass spectrometry (ICP-MS) cross-validate isotopic ratios (e.g., 69Ga:71Ga = 60.108:39.892) by comparing peak intensities of ionized Ga⁺ species .

Q. What are the primary production routes for this compound in laboratory settings?

this compound is synthesized via:

• Proton bombardment : Irradiating enriched ⁶⁸Zn targets with low-energy protons (e.g., 10–15 MeV) in a medical cyclotron, yielding ⁷¹Ga through the ⁶⁸Zn(p,γ)⁷¹Ga reaction .
• Generator systems : Co-produced with ⁶⁸Ga in Ga-68 generators via decay of ⁶⁸Ge, though yields are limited .

Advanced Research Questions

Q. How does this compound enable neutrino detection, and what methodological challenges arise in scaling these experiments?

In neutrino telescopes (e.g., GALLEX/SAGE experiments), ⁷¹Ga captures solar neutrinos (threshold: 233 keV), transmuting into radioactive ⁷¹Ge (t₁/₂ = 11.4 days). Germanium is chemically extracted via solvent extraction or distillation, and its decay is quantified via liquid scintillation counting. Key challenges include:

• Cost and scalability : 30+ tons of Ga are required for statistically significant results, making large-scale experiments prohibitively expensive .
• Background interference : Mitigating cosmic-ray-induced false signals requires deep underground shielding and ultra-pure GaCl₃ solutions .

Q. What role does this compound play in probing electronic states in quantum materials via optically pumped NMR?

In GaAs/AlGaAs quantum wells, ⁷¹Ga NMR spectra reveal electron-electron interactions by measuring nuclear spin-lattice relaxation rates (1/T₁). Optical pumping polarizes nuclei, enhancing signal localization. For example, minima in 1/T₁ at Landau level filling factors ν ≈ 1 and ν ≈ 2/3 indicate energy gaps in integer/fractional quantum Hall states .

Q. How do researchers resolve discrepancies in solar neutrino flux measurements using this compound detectors?

The Soviet-American Gallium Experiment (SAGE) observed a 40% deficit in solar neutrinos compared to theoretical predictions. Methodological refinements include:

• Error analysis : Quantifying systematic errors in ⁷¹Ge extraction efficiency (e.g., via carrier-added ⁶⁸Ge tracers) .
• Theoretical reassessment : Proposing neutrino flavor oscillations or revised solar models to explain the deficit .

Q. What computational models predict the nuclear binding energy and charge radius of this compound, and how do they align with experimental data?

Density Functional Theory (DFT) and Hartree-Fock methods calculate binding energy (618.95 MeV total) and charge radius (4.0118 fm). Discrepancies <1% with experimental values validate these models, though relativistic corrections improve accuracy for heavy nuclei .

Methodological Considerations

• Data validation : Cross-reference isotopic abundance data with the National Nuclear Data Center (NNDC) or IAEA databases to ensure consistency .
• Ethical compliance : Adhere to radiation safety protocols (e.g., ALARA principles) when handling GaCl₃ or ⁷¹Ge byproducts .